3-Fluoro-2-formylpyridine
Overview
Description
3-Fluoro-2-formylpyridine, also known as 3-fluoropyridine-2-carbaldehyde, is a chemical compound with the molecular formula C6H4FNO . It has a molecular weight of 125.10 g/mol . This compound is used to prepare taxoids derived from 9β-dihydrobaccatin-9,10-acetals with anti-tumor activities .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as 3-Fluoro-2-formylpyridine, is a topic of interest in the field of chemistry . Fluorination of pyridine by complex AlF3 and CuF2 at 450–500 °C forms a mixture of 2-fluoropyridine and 2,6-difluoropyridine . 3-Bromo-2-nitropyridine reacts with Bu4N+F− in DMF at 20 °C to form 2-fluoro-3-bromopyridine .Molecular Structure Analysis
The molecular structure of 3-Fluoro-2-formylpyridine can be represented by the canonical SMILES notation: C1=CC(=C(N=C1)C=O)F . This notation represents the structure of the molecule in terms of the atoms present and the bonds between them.Chemical Reactions Analysis
3-Fluoro-2-formylpyridine is used as an intermediate in the synthesis of various compounds. For instance, it is used to prepare taxoids derived from 9β-dihydrobaccatin-9,10-acetals with anti-tumor activities . It is also used to synthesize S-3578 derivatives with potent activities against both methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa .Physical And Chemical Properties Analysis
3-Fluoro-2-formylpyridine has a molecular weight of 125.10 g/mol . The compound has a computed XLogP3-AA value of 0.7, indicating its partition coefficient between octanol and water, which is a measure of its lipophilicity . It has a topological polar surface area of 30 Ų .Scientific Research Applications
Medicinal Chemistry Anti-tumor and Anti-bacterial Applications
3-Fluoro-2-formylpyridine is utilized in the synthesis of taxoids derived from 9β-dihydrobaccatin-9,10-acetals, which exhibit anti-tumor activities. Additionally, it serves as an intermediate in the creation of S-3578 derivatives that show potent activities against methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa, offering potential treatments for bacterial infections .
Radiolabeling and Diagnostic Imaging
The compound is employed as a water-soluble prosthetic group in the radiochemistry of 2-[(18)F]-Fluoro-3-pyridinecarboxaldehyde ([(18)F]FPCA). This has been developed for chemoselective radiolabelling of amino (oxy)-derivatised RI-OR2-TAT peptide, facilitating advancements in diagnostic imaging techniques .
Organic Synthesis Herbicides and Insecticides
In organic synthesis, 3-Fluoro-2-formylpyridine is used as a starting material for the synthesis of various herbicides and insecticides. This application highlights its role in agricultural chemistry, contributing to pest control and crop protection strategies .
Synthesis Optimization
The compound also finds application in optimizing synthetic routes for various organic molecules. For instance, it has been used to improve the total yield in the synthesis of certain compounds, demonstrating its value in enhancing the efficiency of chemical production processes .
Biocatalysis Synthesis of Fluorinated Compounds
Leveraging biocatalytic platforms, 3-Fluoro-2-formylpyridine can be involved in the enzymatic synthesis of fluorinated compounds, such as organoborons with α-CF3 groups. These compounds have diverse applications, including materials science and pharmaceuticals .
Future Directions
Fluorinated pyridines, including 3-Fluoro-2-formylpyridine, have potential applications in various fields due to their unique properties . They are used in the synthesis of pharmaceuticals, agrochemicals, and other bioactive molecules . The development of efficient synthetic methods for these compounds is an active area of research .
Mechanism of Action
Target of Action
3-Fluoro-2-formylpyridine is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is used to prepare taxoids derived from 9β-dihydrobaccatin-9,10-acetals with anti-tumor activities . It is also an intermediate used to synthesize S-3578 derivatives with potent activities against both methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa .
Mode of Action
It is known that fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This property might influence its interaction with its targets.
Biochemical Pathways
It is used in the synthesis of compounds with anti-tumor activities and antimicrobial activities , suggesting that it may affect pathways related to cell proliferation and bacterial growth.
Pharmacokinetics
Its solubility in methanol suggests that it may have good bioavailability.
Result of Action
Its use in the synthesis of compounds with anti-tumor and antimicrobial activities suggests that it may have cytotoxic effects on tumor cells and bacteria.
Action Environment
It is recommended to be stored under inert gas (nitrogen or argon) at 2-8°c , suggesting that its stability may be affected by exposure to oxygen and temperature variations.
properties
IUPAC Name |
3-fluoropyridine-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FNO/c7-5-2-1-3-8-6(5)4-9/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZIMPUNGBUYCSP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20462888 | |
Record name | 3-fluoro-2-formylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20462888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
31224-43-8 | |
Record name | 3-fluoro-2-formylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20462888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Fluoro-2-pyridinecarboxaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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